Cas no 2229548-58-5 (methyl 1-methyl-4-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrrole-2-carboxylate)

• Product Name: methyl 1-methyl-4-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrrole-2-carboxylate
• CAS No: 2229548-58-5
• MF: C₉H₁₀F₃NO₃
• MW: 237.17581319809
• CID: 6074130
• PubChem ID: 165684863
• Update Time: 2025-06-08

methyl 1-methyl-4-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-4-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrrole-2-carboxylate
• EN300-1964029
• 2229548-58-5

• Inchi： 1S/C9H10F3NO3/c1-13-4-5(7(14)9(10,11)12)3-6(13)8(15)16-2/h3-4,7,14H,1-2H3
• InChI Key： TUXQZTFRIKABNT-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C(=O)OC)N(C)C=1)O)(F)F

Computed Properties

• Exact Mass: 237.06127767g/mol
• Monoisotopic Mass: 237.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.5Ų

Additional information on methyl 1-methyl-4-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrrole-2-carboxylate

Methyl 1-Methyl-4-(2,2,2-Trifluoro-1-hydroxyethyl)-1H-pyrrole-2-carboxylate: An Overview

Methyl 1-methyl-4-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrrole-2-carboxylate (CAS No. 2229548-58-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrrole derivatives, which are known for their diverse applications in pharmaceutical and chemical research.

The pyrrole core is a five-membered heterocyclic ring containing four carbon atoms and one nitrogen atom. This structure is fundamental to the compound's stability and reactivity. The presence of a methyl group at the 1-position and a trifluoro-1-hydroxyethyl substituent at the 4-position imparts specific chemical properties that make this compound particularly interesting for various applications.

Recent studies have highlighted the potential of methyl 1-methyl-4-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrrole-2-carboxylate in the development of novel therapeutic agents. One of the key areas of research has been its role in modulating enzyme activities, particularly those involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on certain enzymes, suggesting its potential as a lead molecule for drug discovery.

The trifluoro substituent is particularly noteworthy due to its influence on the compound's physicochemical properties. Fluorine atoms are known for their strong electron-withdrawing effect, which can significantly alter the electronic distribution within the molecule. This property can enhance the compound's binding affinity to target proteins and improve its pharmacokinetic profile. Additionally, the presence of a hydroxy group provides a site for further chemical modification, allowing researchers to fine-tune the compound's properties for specific therapeutic applications.

In terms of synthesis, methyl 1-methyl-4-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrrole-2-carboxylate can be prepared through a multi-step process involving several key reactions. One common approach involves the condensation of an appropriate pyrrole derivative with a trifluoromethyl ketone followed by esterification with methanol. The detailed synthetic route has been described in several research articles and patents, providing valuable insights into the optimization of reaction conditions and purification methods.

From a biological perspective, this compound has shown promising results in various preclinical studies. For example, it has been evaluated for its anti-inflammatory properties and has demonstrated significant efficacy in reducing inflammation in animal models. Another area of interest is its potential as an antiviral agent. Preliminary studies have indicated that methyl 1-methyl-4-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrrole-2-carboxylate can inhibit viral replication by interfering with specific viral enzymes.

The safety profile of methyl 1-methyl-4-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrrole-2-carboxylate is also an important consideration for its potential use in therapeutic applications. Toxicity studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further development. However, ongoing research is necessary to fully understand its long-term effects and to ensure its safety in clinical settings.

In conclusion, methyl 1-methyl-4-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrrole-2-carboxylate (CAS No. 2229548-58-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development as a potential therapeutic agent.